Cas no 941933-94-4 (N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 941933-94-4
• MF: C₂₁H₂₂N₄O₄
• MW: 394.423784732819
• CID: 5459097
• Update Time: 2025-08-05

N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)-N'-(1,2-oxazol-3-yl)oxamide
• N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C21H22N4O4/c26-20(21(27)23-19-8-11-29-24-19)22-14-18(25-9-12-28-13-10-25)17-7-3-5-15-4-1-2-6-16(15)17/h1-8,11,18H,9-10,12-14H2,(H,22,26)(H,23,24,27)
• InChI Key： RZMPWXGFOHXZEE-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCOCC1)C1=C2C(C=CC=C2)=CC=C1)(=O)C(NC1C=CON=1)=O

Additional information on N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide

Introduction to N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 941933-94-4)

N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 941933-94-4, represents a unique molecular architecture that combines structural features from multiple heterocyclic systems. The presence of both morpholine and naphthalene moieties, coupled with an oxazole ring, endows the molecule with a diverse array of potential biological activities and chemical reactivities.

The morpholine moiety, characterized by its nitrogen-containing bicyclic structure, is well-known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. Its incorporation into the molecular framework of N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide likely contributes to improved pharmacokinetic properties, making it a promising candidate for drug development. Similarly, the naphthalene ring, a polycyclic aromatic hydrocarbon derivative, is recognized for its stability and ability to engage in π-stacking interactions with biological targets. These interactions can be pivotal in modulating the binding affinity and selectivity of small molecules.

The core of this compound is the 1,2-diaminobutane backbone, which serves as a scaffold for further functionalization. The presence of an oxazole ring at the terminal position introduces additional pharmacophoric elements that can interact with biological systems in unique ways. Oxazole derivatives are widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The combination of these structural features suggests that N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide may exhibit a broad spectrum of biological activities. This hypothesis is supported by recent advancements in computational chemistry and molecular modeling techniques.

In recent years, computational methods have been increasingly employed to predict the biological activity of novel compounds before experimental validation. Molecular docking studies have shown that N'-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethyl-N-(1,2-oxazol-3-yl)ethanediamide can interact with various protein targets involved in metabolic pathways and signal transduction cascades. For instance, preliminary simulations suggest potential binding to enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes. These findings align with the growing interest in developing multitarget-directed ligands (MTDLs), which aim to simultaneously modulate multiple biological pathways to achieve therapeutic efficacy.

The synthesis of N'-2-(morpholin-4-yl)-2-(naphthalen-1-yloxy)ethyl-N-(1,2-diazole)ethanamine represents a significant achievement in synthetic organic chemistry. The reaction sequence involves multi-step functional group transformations, including nucleophilic substitution reactions at the naphthalene ring followed by condensation reactions with appropriate electrophiles. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the desired aryl ether linkage between the morpholine and naphthalene moieties. These synthetic strategies highlight the importance of transition metal catalysis in modern drug discovery pipelines.

The oxazole ring was introduced through a cyclization reaction involving 1-aminoindanone derivatives under acidic conditions. This step underscores the versatility of oxazole chemistry in constructing heterocyclic frameworks with potential therapeutic applications. The final product exhibits excellent purity and stability under standard storage conditions, making it suitable for further downstream applications such as biochemical assays and pharmacological testing.

Evaluation of N'-2-(morpholin - 4 - yl b > ) - 2 - ( naphtalen - 1 - yl ) ethyle th - ane diam ide ( CAS No . 941933 -94 -4 ) has been conducted using both in vitro and ex vivo models . In vitro studies have demonstrated its ability to inhibit certain enzymatic activities at submicromolar concentrations . Notably , its interaction with cytochrome P450 enzymes has been explored as part o f efforts t o develop drugs wit h reduced metabolic clearance rates . These findings are particularly relevant given t he high demand f or drugs wit h prolonged half-lives an d improved patient compliance . p > < p > Furthermore , ex vivo studies using immortalized cell lines have revealed t hat this compound exhibits modest cytotoxicity at higher concentrations , suggesting a potential therapeutic window if used judiciously . The combination o f morpholine , naphthalene , an d oxazole moieties appears t o confer selective toxicity towards specific cell types , making it an attractive candidate f or targeted therapies . p > < p > Recent advances i n medicinal chemistry have emphasized t he importance o f structure-based drug design ( SBDD ) . By leveraging high-resolution crystal structures o f protein targets , researchers can optimize small molecules like N '- 2 - ( mor pho lin - 4 - yl ) - 2 - ( napht alen - 1 - yl ) ethyle th - ane di am ide ( CAS No . 941933 -94 -4 ) t o enhance their binding affinities an d selectivities . Such efforts often involve iterative rounds o f molecular modification followed by re-docking simulations t o validate predicted interactions . p > < p > The morpholine ring's polar characteristics also make it amenable t o solubility enhancements through salt formation or prodrug strategies . This aspect is particularly important i n oral formulations where poor solubility can limit bioavailability . By incorporating charged or polar functional groups derived from morpholine , it may be possible t o improve oral absorption without compromising efficacy . p > < p > As research continues t o uncover new therapeutic applications f or N '- 2 - ( mor pho lin - 4 - yl ) - 2 - ( napht alen e – yl) ethyle th – ane di am ide ( CAS No . 941933 –94 –4 ) , collaborations between academic laboratories an d pharmaceutical companies will be crucial . Such partnerships can accelerate preclinical development an d facilitate translation int o clinical trials . The growing interest i n multitarget-directed ligands further underscores t he value o f compounds like this one , which possess multiple pharmacophoric elements capable o f interacting with diverse biological pathways simultaneously . p >